Cas no 1010116-95-6 (H3TZI)

• Product Name: H3TZI
• CAS No: 1010116-95-6
• MF: C₉H₆N₄O₄
• MW: 234.168341159821
• CID: 3037806
• PubChem ID: 57734435
• Update Time: 2025-04-21

H3TZI Chemical and Physical Properties

Names and Identifiers

• 1,?3-?Benzenedicarboxylic acid, 5-?(2H-?tetrazol-?5-?yl)?-
• 5-(1H-tetrazol-5-yl)isophthalic acid
• H3TZI
• 1，3-Benzenedicarboxylic acid， 5-(2H-tetrazol-5-yl)-
• F74973
• 5-tetrazolylisophthalic acid
• YSWG146
• SCHEMBL2513559
• BS-45071
• 5-(2H-tetrazol-5-yl)benzene-1,3-dicarboxylic acid
• SCHEMBL12203131
• 1,3-Benzenedicarboxylicacid,5-(2H-tetrazol-5-yl)-
• 5-(2H-1,2,3,4-tetrazol-5-yl)benzene-1,3-dicarboxylic acid
• 1010116-95-6
• 5-(1H-Tetrazole-5-yl)isophthalic acid

• Inchi： 1S/C9H6N4O4/c14-8(15)5-1-4(7-10-12-13-11-7)2-6(3-5)9(16)17/h1-3H,(H,14,15)(H,16,17)(H,10,11,12,13)
• InChI Key： CTWRZMHRHNMHPQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C2N=NNN=2)C=1)=O

Computed Properties

• Exact Mass: 234.038905g/mol
• Monoisotopic Mass: 234.038905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.17g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives